Cas no 2171657-19-3 (3-cyclobutyl-3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-cyclobutyl-3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171657-19-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6526436
• PubChem ID: 165531928
• Update Time: 2025-07-08

3-cyclobutyl-3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1579304
• 3-cyclobutyl-3-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2171657-19-3

• Inchi： 1S/C28H32N2O5/c31-26(32)15-24(18-6-5-7-18)29-27(33)25(14-17-12-13-17)30-28(34)35-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23-25H,5-7,12-16H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： COFJBQLTAKPXGW-UHFFFAOYSA-N
• SMILES： O=C(C(CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C1CCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclobutyl-3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

3-Cyclobutyl-3-Cyclopropyl-2-{(9H-Fluoren-9-Yl)methoxycarbonyl}Amino Propanamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No 2171657-19-3, known as 3-cyclobutyl-3-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanamidopropanoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclobutyl group, a cyclopropyl group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. The combination of these groups makes it a valuable compound in the fields of organic synthesis, drug discovery, and materials science.

Recent studies have highlighted the importance of cyclobutane and cyclopropane rings in organic chemistry due to their strained ring systems, which can lead to unique reactivity and physical properties. The presence of these rings in the compound under discussion suggests that it may exhibit interesting chemical behavior, particularly in reactions involving ring-opening or strain release mechanisms. Additionally, the Fmoc group is well-known in peptide synthesis as a protecting group for amino acids, indicating that this compound may have applications in peptide chemistry or as an intermediate in the synthesis of more complex molecules.

The synthesis of this compound likely involves a multi-step process, including the formation of the cyclobutane and cyclopropane rings, followed by the introduction of the Fmoc group. Recent advancements in catalytic methods and transition metal-mediated reactions have made it possible to construct such complex molecules with greater efficiency and precision. For instance, the use of palladium-catalyzed cross-coupling reactions or enantioselective ring-forming methods could be employed to assemble the various components of this molecule.

In terms of applications, this compound could serve as a building block for constructing larger biomolecules or materials with tailored properties. The Fmoc group's stability under certain reaction conditions makes it ideal for use in multi-step synthesis protocols, where protection and deprotection steps are critical. Furthermore, the strained rings present in the molecule could impart mechanical strength or unique electronic properties to materials synthesized from this compound.

Recent research has also explored the use of similar compounds in drug delivery systems and as bioactive agents. The combination of rigid ring structures and functional groups like the Fmoc moiety could potentially enhance drug solubility, bioavailability, or targeting capabilities. However, further studies are required to fully understand the pharmacokinetic properties and biological activity of this specific compound.

In conclusion, 3-cyclobutyl-3-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanamidopropanoic acid represents an intriguing molecule with diverse potential applications. Its unique structure and functional groups make it a valuable addition to the arsenal of compounds available for chemical research and development. As ongoing advancements in synthetic methodology continue to expand our ability to design and construct complex molecules, compounds like this one will undoubtedly play a key role in shaping future innovations across multiple disciplines.